ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(2-nitrophenoxy)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15N3O6S/c1-2-23-14(20)7-10-9-25-15(16-10)17-13(19)8-24-12-6-4-3-5-11(12)18(21)22/h3-6,9H,2,7-8H2,1H3,(H,16,17,19)
• InChI Key: IHVILFDGNDTREQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)COC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H15N3O6S
• Molecular Weight: 365.4 g/mol

Description

Ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate is a complex organic compound. It is a derivative of thiazole, a heterocyclic compound that contains a five-membered ring made up of three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are significant in medicinal chemistry and have been used as a starting material for the synthesis of a diverse range of heterocyclic analogues.

Scientific Research Applications

Thiazole Derivatives

The compound is a derivative of thiazole, a heterocyclic organic compound. . .

Antimicrobial Activity

Some thiazole derivatives have shown promising antimicrobial activity. For instance, a series of N-{4-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl) methyl]-1,3-thiazol-2-yl}-2-substituted amide derivatives were screened for their preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. .

Antiretroviral Activity

. This suggests that “ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate” could potentially be used in the development of new antiretroviral drugs.

Antifungal Activity

. This indicates that “ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate” could potentially have applications in the development of new antifungal medications.

Antineoplastic Activity

. This suggests that “ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate” could potentially be used in the development of new antineoplastic drugs.

Anti-Diabetic Agents

. This suggests that “ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate” could potentially be used in the development of new anti-diabetic medications.

Future Directions

Thiazole derivatives continue to be an active area of research in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives, including ethyl (2-{[(2-nitrophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate, with improved therapeutic properties and lesser side effects.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, suggesting they interact with multiple targets .

Mode of Action

Thiazole derivatives are known to display diverse coordination modes due to the presence of n, o coordination atoms . This suggests that the compound may interact with its targets through these coordination atoms.

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, implying that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been reported to exhibit analgesic and anti-inflammatory activities in vitro , suggesting that this compound may have similar effects.